Cas no 1178307-90-8 ((4-bromothiophen-2-yl)methyl(5-bromothiophen-2-yl)methylamine)

• Product Name: (4-bromothiophen-2-yl)methyl(5-bromothiophen-2-yl)methylamine
• CAS No: 1178307-90-8
• MF: C₁₀H₉Br₂NS₂
• MW: 367.123158216476
• CID: 5230925
• PubChem ID: 60744508
• Update Time: 2025-10-30

(4-bromothiophen-2-yl)methyl(5-bromothiophen-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• [(4-Bromothiophen-2-yl)methyl][(5-bromothiophen-2-yl)methyl]amine
• 1-(4-Bromothiophen-2-yl)-N-((5-bromothiophen-2-yl)methyl)methanamine
• 2-Thiophenemethanamine, 4-bromo-N-[(5-bromo-2-thienyl)methyl]-
• (4-bromothiophen-2-yl)methyl(5-bromothiophen-2-yl)methylamine

• Inchi： 1S/C10H9Br2NS2/c11-7-3-9(14-6-7)5-13-4-8-1-2-10(12)15-8/h1-3,6,13H,4-5H2
• InChI Key： UHWVOYLSSMJSLQ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CNCC1=CC=C(S1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• XLogP3: 3.9
• Topological Polar Surface Area: 68.5

Additional information on (4-bromothiophen-2-yl)methyl(5-bromothiophen-2-yl)methylamine

Comprehensive Overview of (4-bromothiophen-2-yl)methyl(5-bromothiophen-2-yl)methylamine (CAS No. 1178307-90-8)

(4-bromothiophen-2-yl)methyl(5-bromothiophen-2-yl)methylamine, with the CAS number 1178307-90-8, is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features two brominated thiophene moieties linked by a central amine group, making it a valuable building block for the synthesis of more complex molecules.

The molecular structure of (4-bromothiophen-2-yl)methyl(5-bromothiophen-2-yl)methylamine is characterized by its aromatic thiophene rings and the presence of bromine atoms, which can serve as versatile functional groups for further chemical modifications. The bromine substituents are particularly important as they can be readily replaced by other functional groups through various substitution reactions, such as Suzuki coupling or Stille coupling, which are widely used in the synthesis of pharmaceuticals and advanced materials.

In the realm of medicinal chemistry, (4-bromothiophen-2-yl)methyl(5-bromothiophen-2-yl)methylamine has shown promise as a precursor for the development of novel therapeutic agents. Recent studies have explored its potential in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from this compound that exhibited potent antitumor activity against various cancer cell lines. The researchers found that the brominated thiophene moieties played a crucial role in enhancing the biological activity and selectivity of these derivatives.

Beyond its medicinal applications, (4-bromothiophen-2-yl)methyl(5-bromothiophen-2-yl)methylamine has also been investigated for its potential in materials science. The unique electronic properties of thiophene-based compounds make them attractive candidates for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. A 2022 study published in Advanced Materials demonstrated that derivatives of this compound could be used to create high-performance organic semiconductors with improved charge transport properties. The bromine substituents were found to influence the packing arrangement and electronic structure of the resulting materials, leading to enhanced device performance.

The synthetic route to (4-bromothiophen-2-yl)methyl(5-bromothiophen-2-yl)methylamine typically involves several steps, including the formation of the brominated thiophene intermediates and their subsequent coupling with an appropriate amine. One common approach is to use a palladium-catalyzed cross-coupling reaction to introduce the bromine substituents onto the thiophene rings, followed by an amine coupling step to form the final product. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while (4-bromothiophen-2-yl)methyl(5-bromothiophen-2-yl)methylamine is not classified as a hazardous material, it should still be handled with care in a well-controlled laboratory environment. Proper personal protective equipment (PPE) should be worn during handling, and all operations should be conducted under a fume hood to minimize exposure to vapors or dust.

The future prospects for (4-bromothiophen-2-yl)methyl(5-bromothiophen-2-yl)methylamine are promising. Ongoing research is focused on optimizing its synthetic methods to improve efficiency and reduce costs, as well as exploring new applications in areas such as drug discovery and materials science. As our understanding of this compound continues to grow, it is likely that we will see even more innovative uses emerge in the coming years.